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Compound of Interest

Compound Name: Aniline;benzoic acid

Cat. No.: B14862804

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anilinium

benzoate, with a focus on its crystallographic parameters, intermolecular interactions, and the

experimental methodologies used for its characterization. The information presented is

intended to support research and development activities in fields where understanding the

solid-state properties of organic salts is crucial.

Introduction
Anilinium benzoate is an organic salt formed from the proton transfer between benzoic acid

and aniline. The study of its crystal structure reveals the intricate network of non-covalent

interactions, particularly hydrogen bonds, that govern its molecular packing and

physicochemical properties. Such studies are fundamental in the fields of crystal engineering

and drug development, where control over the solid-state structure of a compound can

influence its solubility, stability, and bioavailability.
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The determination of the crystal structure of anilinium benzoate involves a series of well-

defined experimental procedures, from synthesis and crystallization to data collection and

structure refinement.

Synthesis and Crystallization
High-quality single crystals of anilinium benzoate suitable for X-ray diffraction can be grown

using the slow evaporation method.

Protocol:

Preparation of Solution: Aniline (C₆H₅NH₂) is dissolved in a suitable solvent, such as ethanol

or an aqueous solution.

Acidification: A stoichiometric amount of benzoic acid (C₆H₅COOH) is slowly added to the

aniline solution under constant stirring. The acid-base reaction results in the formation of

anilinium benzoate in solution.

Crystallization: The resulting solution is filtered to remove any impurities and then allowed to

stand undisturbed at room temperature. Slow evaporation of the solvent over a period of

several days to weeks typically yields single crystals of sufficient size and quality for X-ray

diffraction analysis.

X-ray Diffraction Data Collection and Structure
Refinement
The crystallographic data are collected using a single-crystal X-ray diffractometer.

Protocol:

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

Data Collection: The diffractometer, typically equipped with Mo Kα radiation (λ = 0.71073 Å),

is used to collect diffraction data at a controlled temperature (e.g., 298 K).

Structure Solution and Refinement: The collected data are processed to solve and refine the

crystal structure. The structure is typically solved by direct methods and refined by full-matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14862804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen atoms

attached to carbon and nitrogen are often placed in geometrically calculated positions and

refined using a riding model.
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Caption: Experimental workflow for anilinium benzoate crystal structure analysis.

Crystallographic Data
The crystallographic data for a reported structure of a derivative, 2-aminoanilinium benzoate,

are summarized below. This provides insight into the general structural features of anilinium-

carboxylate salts.

Table 1: Crystal Data and Structure Refinement for 2-
Aminoanilinium Benzoate
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Parameter Value[1]

Chemical Formula C₆H₉N₂⁺ · C₇H₅O₂⁻

Formula Weight 230.26

Crystal System Orthorhombic

Space Group Pbca

a (Å) 6.0211 (12)

b (Å) 12.237 (2)

c (Å) 16.639 (3)

α (°) 90

β (°) 90

γ (°) 90

Volume (Å³) 1226.0 (4)

Z 4

Temperature (K) 298

Radiation Mo Kα (λ = 0.71073 Å)

R-factor (R) 0.050

Weighted R-factor (wR) 0.118

Goodness-of-fit (S) 1.08

Molecular Structure and Hydrogen Bonding Network
The crystal structure of anilinium benzoate is stabilized by a network of hydrogen bonds. In the

case of 2-aminoanilinium benzoate, the asymmetric unit consists of one benzene-1,2-diamine

cation and one benzoic acid anion.[1] The carboxyl group of benzoic acid protonates one of the

amine nitrogen atoms.[1]
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The primary intermolecular interactions are N-H···O hydrogen bonds. These interactions link

the cations and anions, forming specific ring motifs. For instance, an R²₂(9) ring is formed by N-

H···O hydrogen bonds.[1] These interactions further propagate to form chains that develop

parallel to the a-axis through the formation of R³₄(10) rings.[1]
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Caption: Key N-H···O hydrogen bonding in anilinium benzoate.

Conclusion
The crystal structure analysis of anilinium benzoate reveals a well-ordered, three-dimensional

architecture stabilized by charge-assisted N-H···O hydrogen bonds. The detailed understanding

of its crystal packing and intermolecular interactions is essential for modulating its solid-state

properties for various applications in the pharmaceutical and materials science industries. The

experimental protocols and data presented in this guide serve as a valuable resource for

researchers working with this and related organic salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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